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Compound of Interest

Compound Name: p-Tolualdehyde

Cat. No.: B123495

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the core reaction mechanisms of p-
Tolualdehyde (4-methylbenzaldehyde), a versatile aromatic aldehyde pivotal in modern
organic synthesis. Its unique reactivity, stemming from the aldehyde functional group and the
electron-donating para-methyl group, makes it an indispensable building block for creating
complex molecules in the pharmaceutical, agrochemical, and specialty materials industries.[1]
This document details key transformations, including nucleophilic additions and redox
reactions, supported by mechanistic diagrams, quantitative data, and detailed experimental
protocols.

Nucleophilic Addition Reactions

The electrophilic carbonyl carbon of p-tolualdehyde is highly susceptible to attack by
nucleophiles. This reactivity is the foundation for several critical carbon-carbon and carbon-
heteroatom bond-forming reactions.[1]

Aldol Condensation

The crossed or mixed Aldol condensation is a powerful method for forming carbon-carbon
bonds.[2] Since p-tolualdehyde lacks a-hydrogens, it cannot form an enolate itself and can
only act as an electrophilic acceptor. When reacted with an enolizable ketone, such as
acetone, it undergoes a base-catalyzed condensation to form an a,3-unsaturated ketone, a
valuable scaffold in medicinal chemistry.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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